Cas no 1599418-81-1 (2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine)
2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
- 1599418-81-1
- EN300-1462458
- 2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine
-
- Inchi: 1S/C9H16N4O2/c1-7(6-10)8-11-9(12-15-8)13-2-4-14-5-3-13/h7H,2-6,10H2,1H3
- InChI Key: YLHUWAKNGFHSHJ-UHFFFAOYSA-N
- SMILES: O1CCN(C2=NOC(C(C)CN)=N2)CC1
Computed Properties
- Exact Mass: 212.12732577g/mol
- Monoisotopic Mass: 212.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 77.4Ų
2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1462458-0.05g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 0.05g |
$732.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-0.1g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 0.1g |
$767.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-0.25g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 0.25g |
$801.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-0.5g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 0.5g |
$836.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-1.0g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 1g |
$871.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-2.5g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 2.5g |
$1707.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-5.0g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 5g |
$2525.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-10.0g |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 10g |
$3746.0 | 2023-05-27 | ||
| Enamine | EN300-1462458-50mg |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-1462458-100mg |
2-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine |
1599418-81-1 | 100mg |
$741.0 | 2023-09-29 |
2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine
Introduction to 2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine (CAS No. 1599418-81-1)
2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1599418-81-1, belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of biological activities. The presence of a morpholine moiety in its structure enhances its potential as a pharmacophore, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine consists of a 1,2,4-oxadiazole core linked to a propylamine group, with a morpholin-4-yl substituent at the 2-position. This arrangement contributes to its distinct chemical reactivity and biological interactions. The 1,2,4-oxadiazole ring is a well-known scaffold in medicinal chemistry, exhibiting properties such as stability and bioavailability, which are crucial for pharmaceutical applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have shown that the morpholine ring can interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. These interactions are critical for the compound's efficacy in modulating biological pathways.
In the context of drug discovery, 2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine has been explored for its potential as an inhibitor of various enzymes and receptors involved in inflammatory and metabolic diseases. The 1,2,4-oxadiazole moiety is particularly interesting because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, modifications at the 5-position of the oxadiazole ring have been shown to influence its pharmacokinetic properties significantly.
One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier (BBB), which is essential for treating central nervous system (CNS) disorders. The combination of the morpholine and propylamine groups enhances its lipophilicity while maintaining sufficient polarizability for effective BBB penetration. This makes it a promising candidate for developing therapeutic agents targeting neurological conditions.
Current research is focused on synthesizing analogs of 2-(3-(morpholin)propylamino)-5-(4-morpholin)propyl]-1H-[1(3H)] triazolo[4(5H)]pyrimidin]-4-one, which share similar structural features but may exhibit improved pharmacological profiles. These studies aim to identify compounds with higher potency and better tolerability. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of these derivatives against various biological targets.
The role of computational methods in optimizing the structure-function relationship of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational flexibility and electronic properties of 2-(3-(morpholin)propylamino)-5-(4-morpholin)propyl]-1H-[1(3H)] triazolo[4(5H)]pyrimidin]-4-one, aiding in the design of more effective derivatives.
In conclusion, 2-(3-(morpholin)propylamino)-5-(4-morpholin)propyl]-1H-[1(3H)] triazolo[4(5H)]pyrimidin]-4-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound and its derivatives are poised to play a crucial role in addressing unmet medical needs.
1599418-81-1 (2-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylpropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)